Cas no 1361476-36-9 (3,5-Dichloro-2'-iodo-5'-methyl-biphenyl)

• Product Name: 3,5-Dichloro-2'-iodo-5'-methyl-biphenyl
• CAS No: 1361476-36-9
• MF: C₁₃H₉Cl₂I
• MW: 363.021034002304
• CID: 4996456
• Update Time: 2025-06-09

3,5-Dichloro-2'-iodo-5'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2'-iodo-5'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2I/c1-8-2-3-13(16)12(4-8)9-5-10(14)7-11(15)6-9/h2-7H,1H3
• InChI Key： XAYQFCDFZRLADA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 3,5-Dichloro-2'-iodo-5'-methyl-biphenyl

Comprehensive Analysis of 3,5-Dichloro-2'-iodo-5'-methyl-biphenyl (CAS No. 1361476-36-9): Properties, Applications, and Industry Insights

The chemical compound 3,5-Dichloro-2'-iodo-5'-methyl-biphenyl (CAS No. 1361476-36-9) is a halogenated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring dichloro, iodo, and methyl substituents, makes it a versatile intermediate for synthesizing complex organic molecules. In recent years, the demand for halogenated biphenyls has surged due to their role in drug discovery, material science, and specialty chemicals, aligning with trends in sustainable chemistry and precision synthesis.

One of the most searched questions about 3,5-Dichloro-2'-iodo-5'-methyl-biphenyl revolves around its synthetic applications. Researchers frequently explore how this compound serves as a building block for cross-coupling reactions, particularly in Suzuki-Miyaura and Stille couplings, which are pivotal in creating bioactive molecules. Its iodo substituent acts as an excellent leaving group, facilitating efficient bond formation, while the methyl group enhances steric control. These properties make it a favorite among chemists working on targeted drug delivery systems and catalysis.

From an industrial perspective, CAS No. 1361476-36-9 is often discussed in the context of green chemistry and atom economy. With growing environmental concerns, manufacturers are optimizing synthetic routes to minimize waste and energy consumption. The compound’s stability under mild conditions and compatibility with flow chemistry setups further enhance its appeal for scalable production. Recent patents highlight its use in developing non-toxic agrochemicals, addressing the global push for safer pest control solutions.

Another hot topic linked to 3,5-Dichloro-2'-iodo-5'-methyl-biphenyl is its role in material science. Its biphenyl core contributes to the design of liquid crystals and organic semiconductors, which are critical for next-gen displays and solar cells. The dichloro groups improve thermal stability, while the iodo moiety allows for post-functionalization, enabling tailored properties for specific applications. This adaptability resonates with the rise of smart materials and IoT-enabled devices.

Quality control and analytical methods for CAS No. 1361476-36-9 are also frequently queried. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, given its use in high-value sectors. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another area of interest, as industries seek to align with global standards while maintaining cost efficiency.

In summary, 3,5-Dichloro-2'-iodo-5'-methyl-biphenyl exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in addressing contemporary challenges. As research continues to unlock its potential, this compound is poised to remain a cornerstone in both academic and industrial settings.